
Absolute Configuration of Ciramadol
Enantiomers: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ciramadol

Cat. No.: B049922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ciramadol, scientifically known as (-)-cis-2-(α-dimethylamino-m-hydroxybenzyl)cyclohexanol,

is a potent analgesic agent with a complex stereochemical profile that dictates its

pharmacological activity. As a mixed agonist-antagonist at the μ-opioid receptor, the spatial

arrangement of its three chiral centers is critical to its interaction with biological targets. This

technical guide provides an in-depth exploration of the absolute configuration of Ciramadol's
enantiomers, detailing the experimental methods used for its determination, its synthesis and

resolution, and the stereoselective nature of its pharmacological action.

Chemical Structure and Absolute Configuration
Ciramadol possesses three chiral centers, leading to the possibility of eight stereoisomers.

The pharmacologically active enantiomer has been unequivocally identified through X-ray

crystallography.

The absolute configuration of the active enantiomer of Ciramadol is (-)-(1R,2R)-2-[(R)-α-

(Dimethylamino)-m-hydroxybenzyl]cyclohexanol.[1] Its Chemical Abstracts Service (CAS) name

is 3-[(R)-(Dimethylamino)[(1R,2R)-2-hydroxycyclohexyl]methyl]phenol.[1]

Diagram of Ciramadol's Absolute Configuration
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Absolute Configuration of (-)-Ciramadol
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Synthesis of Racemic cis-Ciramadol
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Opioid Receptor Signaling
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Enantiomeric Purity and Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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